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Compound of Interest

Compound Name: 2-(Propylamino)ethanol

Cat. No.: B101894

For immediate reference, 2-(Propylamino)ethanol must be treated as a hazardous waste.
Under no circumstances should it be disposed of down the drain or in regular trash. This guide
provides detailed procedures for the safe handling and disposal of 2-(Propylamino)ethanol,
ensuring the safety of laboratory personnel and compliance with environmental regulations.

Hazard Identification and Key Data

2-(Propylamino)ethanol is a corrosive and combustible liquid that is harmful upon contact,
ingestion, or inhalation.[1][2][3] All personnel handling this chemical must be familiar with its
hazards.
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Hazard Classification & Lo
. Description Source
Properties

H302: Harmful if
swallowedH312: Harmful in
contact with skinH314: Causes
GHS Hazard Statements severe skin burns and eye [11[3]
damageH332: Harmful if
inhaledH227: Combustible
liquid

Signal Word Danger [1][2]

Likely D002 (Corrosivity) -
Based on severe skin burn

EPA Hazardous Waste Code o [4]
classification and data for

similar amino alcohols.

Physical State Liquid [2]

Flash Point 78 °C (172.4 °F) - closed cup [1]

8A - Combustible corrosive
Storage Class Code ] [1]
hazardous materials

Required Personal Protective Equipment (PPE)

Before beginning any handling or disposal procedures, ensure the following PPE is worn:

e Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect for tears or degradation
before use.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

[1]

» Face Protection: A face shield should be worn in addition to goggles when handling larger
quantities or when there is a significant risk of splashing.[2]

e Lab Coat: A chemical-resistant or flame-retardant lab coat.
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e Closed-toe Shoes: Ensure feet are fully covered.

Step-by-Step Disposal Protocol

This protocol outlines the procedure for collecting and disposing of 2-(Propylamino)ethanol
waste.

Step 1: Prepare the Hazardous Waste Container

o Select an appropriate container: Use a clean, dry, and chemically compatible container. A
high-density polyethylene (HDPE) or glass bottle with a secure, screw-on cap is
recommended. Do not use metal containers, especially aluminum or galvanized steel, as
amino alcohols can be corrosive to them.[4]

o Label the container: Affix a "Hazardous Waste" label to the container before adding any
waste.[5] The label must include:

o

The full chemical name: "Waste 2-(Propylamino)ethanol”

[¢]

The primary hazards: "Corrosive, Combustible, Toxic"

The date accumulation started.

[¢]

o

The name of the principal investigator or lab manager.
Step 2: Collect the Chemical Waste

o Work in a designated area: All waste transfers must be conducted within a certified chemical
fume hood to minimize inhalation exposure.

o Transfer the waste: Carefully pour the waste 2-(Propylamino)ethanol into the prepared
hazardous waste container using a funnel to prevent spills.

» Do not overfill: Fill the container to no more than 90% of its capacity to allow for vapor
expansion.

» Keep the container closed: The waste container must be securely capped at all times, except
when actively adding waste.[5]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b101894?utm_src=pdf-body
https://datasheets.scbt.com/sc-229862.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b101894?utm_src=pdf-body
https://www.benchchem.com/product/b101894?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step 3: Decontaminate Empty Containers

e Initial Rinse (Triple Rinse Method): The first rinse of an "empty"” container that held 2-
(Propylamino)ethanol is considered hazardous waste.

o

Add a small amount of a suitable solvent (e.g., water, followed by ethanol or isopropanol)
to the empty container.

o

Securely cap and swirl the container to rinse all interior surfaces.

[¢]

Pour the rinsate into the designated hazardous waste container.[5][6]

[¢]

Repeat this process two more times.

o Final Disposal of Rinsed Container: After the triple rinse, the container can be managed as
non-hazardous solid waste. Deface or remove the original label before disposal.[5]

Step 4: Manage Spills
e Minor Spills (inside a fume hood):

o Contain the spill using an inert absorbent material like sand, vermiculite, or a commercial
chemical spill kit.

o Carefully collect the absorbed material using spark-proof tools.[2]

o Place the contaminated absorbent into the hazardous waste container.
e Major Spills (outside a fume hood):

o Evacuate the immediate area.

o Alert personnel and your institution's Environmental Health & Safety (EHS) department
immediately.

o Prevent entry into the area.

Step 5: Storage and Final Disposal
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o Store waste properly: Keep the hazardous waste container in a designated satellite
accumulation area. This area should be away from heat, sparks, or open flames. Store it in
secondary containment (e.g., a chemical-resistant tray) to contain potential leaks.

o Arrange for pickup: Contact your institution's EHS department to schedule a pickup for the
hazardous waste. Follow their specific procedures for waste hand-off. The final disposal
must be conducted at an approved waste disposal plant.[2]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-
(Propylamino)ethanol and associated materials.
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Caption: Disposal workflow for 2-(Propylamino)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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